Cas no 2172310-12-0 (7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid)

• Product Name: 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid
• CAS No: 2172310-12-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6092333
• PubChem ID: 165877919
• Update Time: 2025-06-14

7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid
• 2172310-12-0
• EN300-1520277
• 7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid

• Inchi： 1S/C28H36N2O5/c1-20(18-26(31)29-16-9-3-2-4-14-27(32)33)15-17-30-28(34)35-19-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,20,25H,2-4,9,14-19H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZMCXWPIZTZHTKQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid

Comprehensive Overview of 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid (CAS No. 2172310-12-0)

The compound 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid (CAS No. 2172310-12-0) is a specialized peptide derivative widely utilized in bioconjugation, drug discovery, and proteomics research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently seek this compound due to its role in peptide modification and its potential applications in targeted drug delivery systems.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biopharmaceuticals. The Fmoc-protected amino acid moiety in 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid ensures high reactivity and selectivity during peptide chain assembly, addressing common challenges like side-chain interference and racemization. This aligns with the growing interest in AI-driven drug design, where computational tools optimize peptide sequences for enhanced bioactivity and stability.

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The structural complexity of 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid also positions it as a candidate for biomarker development and diagnostic probes. Recent studies highlight its utility in click chemistry reactions, enabling the creation of fluorescent tags for live-cell imaging. Such applications resonate with trending topics like "next-gen imaging agents" and "theranostic platforms", which dominate academic and industrial discourse.

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In summary, 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility in peptide engineering and alignment with industry trends ensures its continued relevance in both academic and commercial spheres.